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Compound of Interest

Compound Name: 5-Methyl-4-hexenal

Cat. No.: B1624985

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. While
compiled from available scientific resources, a complete, publicly accessible SDS for 5-Methyl-
4-hexenal with all quantitative safety data was not available at the time of writing.

Introduction

5-Methyl-4-hexenal (CAS No. 764-32-9) is an unsaturated aldehyde with the molecular
formula C7H120.[1] It is a colorless to pale yellow liquid characterized by a green, grassy odor.
[1] This compound is utilized in the flavor and fragrance industry and serves as an intermediate
in organic synthesis.[1] Its structure, featuring both an aldehyde functional group and a carbon-
carbon double bond, contributes to its reactivity and requires specific safety and handling
protocols. This guide provides a summary of the available safety information, handling
procedures, and physical and chemical properties of 5-Methyl-4-hexenal to ensure its safe use
in a laboratory setting.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 5-Methyl-4-hexenal is presented
in Table 1. It is important to note that some of these values may be estimated or derived from
related compounds due to the limited availability of a comprehensive, verified dataset for this
specific chemical.
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Table 1: Physical and Chemical Properties of 5-Methyl-4-hexenal

Property Value Reference
CAS Number 764-32-9 [1]
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

Odor Green, grassy [1]
Solubility Soluble in organic solvents [1]

IUPAC Name 5-methylhex-4-enal

InChi Key FGQDVQHPEUMVJL-

UHFFFAOYSA-N

SMILES CC(C)=CCCC=0 [1]

Hazard Identification and GHS Classification

While a specific GHS classification for 5-Methyl-4-hexenal is not readily available, based on its
chemical structure as an unsaturated aldehyde, it should be handled with care. It is known to
be an irritant upon contact with skin or eyes.[1] Unsaturated aldehydes as a class are often
associated with skin and respiratory sensitization, and some are flammable.

Potential Hazards:

e May cause skin irritation.

e May cause serious eye irritation.
e May cause respiratory irritation.
e May be flammable.

» Prone to oxidation and polymerization.[1]
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Safety and Handling Precautions

Due to its reactivity, stringent safety measures should be implemented when handling 5-

Methyl-4-hexenal.

Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Lab coats or
chemical aprons should be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a respirator with an appropriate organic vapor cartridge may be necessary.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Take precautionary measures against static discharge.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and
polymerization.[1]

Storage
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Proper storage of 5-Methyl-4-hexenal is crucial to maintain its integrity and prevent hazardous

reactions.

Store in a tightly closed container in a cool, dry, and well-ventilated area.
e For long-term stability, it is recommended to store under an inert gas (N2 or Ar) at -20°C.[1]

o The addition of a radical inhibitor, such as butylated hydroxytoluene (BHT), can help to
prevent polymerization.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.

Experimental Protocols

Detailed experimental protocols should be developed and reviewed by qualified personnel
before any work with 5-Methyl-4-hexenal begins. The following are general procedural

guidelines.

General Workflow for a Chemical Reaction

This workflow outlines the key steps and safety considerations when using 5-Methyl-4-hexenal

as a reagent in a chemical synthesis.
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Caption: General experimental workflow for using 5-Methyl-4-hexenal.

Logical Relationship for Safe Handling
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The following diagram illustrates the logical relationships between hazard identification, risk
assessment, and control measures for the safe handling of 5-Methyl-4-hexenal.
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Caption: Logical relationships for safe handling of 5-Methyl-4-hexenal.

First Aid Measures

In case of exposure to 5-Methyl-4-hexenal, the following first aid measures should be taken
immediately.

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Conclusion

5-Methyl-4-hexenal is a valuable chemical intermediate with a reactive profile that
necessitates careful handling and storage. While a comprehensive, publicly available Safety
Data Sheet is elusive, the information gathered from various sources indicates that it should be
treated as a potential irritant and a reactive compound prone to oxidation and polymerization.
By adhering to the safety precautions outlined in this guide, including the use of appropriate
engineering controls, personal protective equipment, and proper storage conditions,
researchers can minimize the risks associated with the use of 5-Methyl-4-hexenal in the
laboratory. It is imperative to consult the manufacturer's SDS, once available, for complete and
specific safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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